4-(2-Pyrrolidin-1-yl-ethyl)-phenylamine dihydrochloride
CAS No.: 1185304-83-9
Cat. No.: VC3367873
Molecular Formula: C12H20Cl2N2
Molecular Weight: 263.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1185304-83-9 |
|---|---|
| Molecular Formula | C12H20Cl2N2 |
| Molecular Weight | 263.2 g/mol |
| IUPAC Name | 4-(2-pyrrolidin-1-ylethyl)aniline;dihydrochloride |
| Standard InChI | InChI=1S/C12H18N2.2ClH/c13-12-5-3-11(4-6-12)7-10-14-8-1-2-9-14;;/h3-6H,1-2,7-10,13H2;2*1H |
| Standard InChI Key | JVHAUACRELENOK-UHFFFAOYSA-N |
| SMILES | C1CCN(C1)CCC2=CC=C(C=C2)N.Cl.Cl |
| Canonical SMILES | C1CCN(C1)CCC2=CC=C(C=C2)N.Cl.Cl |
Introduction
4-(2-Pyrrolidin-1-yl-ethyl)-phenylamine dihydrochloride is a chemical compound with the molecular formula C12H20Cl2N2 and a molecular weight of 263.2 g/mol. Its CAS number is 1185304-83-9. This compound is often used in chemical research, particularly in the field of pharmaceuticals and drug discovery.
Synthesis and Preparation
The synthesis of 4-(2-Pyrrolidin-1-yl-ethyl)-phenylamine dihydrochloride typically involves the reaction of a suitable precursor with pyrrolidine, followed by conversion to the dihydrochloride form. This process may involve multiple steps, including alkylation and salt formation reactions.
Applications in Research
This compound is often used as a screening compound in drug discovery processes. It can serve as a building block or intermediate in the synthesis of more complex molecules with potential therapeutic properties.
| Application Area | Description |
|---|---|
| Drug Discovery | Used as a screening compound to identify potential lead molecules. |
| Pharmaceutical Research | Acts as an intermediate in the synthesis of complex therapeutic agents. |
Safety and Handling
Handling 4-(2-Pyrrolidin-1-yl-ethyl)-phenylamine dihydrochloride requires proper safety precautions. It is advisable to wear protective gear, including gloves and goggles, and to work in a well-ventilated area. The compound should be stored in a cool, dry place away from incompatible substances.
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